
Methyl (2-Chloro-5-fluoro-phenoxy)-acetate CAS
number and identifiers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Methyl (2-Chloro-5-fluoro-

phenoxy)-acetate

Cat. No.: B11884066

Get Quote

An In-Depth Technical Guide to Methyl (2-Chloro-5-fluoro-phenoxy)-acetate

Prepared by: Gemini, Senior Application Scientist

Introduction
Methyl (2-chloro-5-fluoro-phenoxy)-acetate is a halogenated aromatic compound belonging

to the class of phenoxyacetic acid esters. Such molecules are of significant interest to the

scientific community, particularly those in drug discovery and agrochemical research. The

specific arrangement of chloro and fluoro substituents on the phenyl ring, combined with the

methyl acetate moiety, imparts unique chemical properties that make it a valuable intermediate

for the synthesis of more complex, biologically active molecules. This guide provides a

comprehensive overview of its chemical identifiers, a plausible synthetic route, expected

analytical characteristics, and established methodologies for its analysis, tailored for

researchers, scientists, and professionals in drug development.
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Precise identification of a chemical entity is fundamental for research and regulatory purposes.

The key identifiers for Methyl (2-chloro-5-fluoro-phenoxy)-acetate are summarized below.

Identifier Value Source

CAS Number 1866220-78-1 [1]

IUPAC Name
Methyl 2-(2-chloro-5-

fluorophenoxy)acetate
[1]

Molecular Formula C₉H₈ClFO₃ [1]

Molecular Weight 218.61 g/mol [1]

SMILES
O=C(OC)COC1=CC(F)=CC=C

1Cl
[1]

The physicochemical properties of this compound are not extensively reported in the literature.

However, based on its structure and data from related compounds, the following properties can

be anticipated.

Property Predicted/Reported Value Notes

Appearance
Colorless to light yellow liquid

or low-melting solid

Based on similar

phenoxyacetates

Storage Sealed in dry, 2-8°C [1]

Solubility

Soluble in common organic

solvents (e.g.,

Dichloromethane, Ethyl

Acetate, Acetone)

Inferred from structural

similarity

Boiling Point Not determined
Likely high due to molecular

weight and polarity

Melting Point Not determined May be a low-melting solid

Synthesis Pathway: An Etherification Approach
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The synthesis of Methyl (2-chloro-5-fluoro-phenoxy)-acetate can be logically achieved via a

Williamson ether synthesis. This well-established reaction involves the coupling of a phenoxide

with an alkyl halide. In this case, 2-chloro-5-fluorophenol would be deprotonated with a suitable

base to form the corresponding phenoxide, which then acts as a nucleophile to displace the

halide from a methyl haloacetate, such as methyl chloroacetate or methyl bromoacetate.

The causality behind this choice of reaction is its high efficiency and predictability for forming

ether linkages. The use of a polar aprotic solvent like acetone or DMF facilitates the

nucleophilic substitution by solvating the cation of the base, thereby leaving the phenoxide

anion more reactive. A phase-transfer catalyst could also be employed to enhance the reaction

rate.
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Caption: Proposed synthesis workflow for Methyl (2-Chloro-5-fluoro-phenoxy)-acetate.

Experimental Protocol (Proposed)
Reaction Setup: To a solution of 2-chloro-5-fluorophenol (1.0 eq) in acetone, add anhydrous

potassium carbonate (1.5 eq).

Addition of Reagent: Add methyl chloroacetate (1.1 eq) to the suspension.
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Reaction: Heat the mixture to reflux and stir vigorously for 12-24 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup: After completion, cool the reaction mixture to room temperature and filter off the

inorganic salts. Concentrate the filtrate under reduced pressure.

Extraction: Dissolve the residue in ethyl acetate and wash with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate in vacuo to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel to yield the

pure Methyl (2-chloro-5-fluoro-phenoxy)-acetate.

Spectroscopic and Analytical Characterization
While specific spectral data for this compound is not readily available in public databases, its

structure allows for the prediction of key spectroscopic features.

Expected Spectroscopic Data
¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the

aromatic region (around 6.8-7.5 ppm) corresponding to the three protons on the phenyl ring,

with splitting patterns dictated by H-H and H-F coupling. A singlet at approximately 4.7-4.9

ppm for the methylene (-OCH₂-) protons and a singlet around 3.7-3.8 ppm for the methyl

ester (-OCH₃) protons are anticipated.

¹³C NMR: The carbon NMR spectrum should display nine unique carbon signals. The

carbonyl carbon of the ester will appear downfield (around 168-170 ppm). The aromatic

carbons will resonate in the 110-160 ppm region, with their chemical shifts influenced by the

electron-withdrawing effects of the chlorine and fluorine atoms. The methylene carbon

should be around 65-70 ppm, and the methyl carbon around 52-53 ppm.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong characteristic

absorption band for the C=O stretch of the ester at approximately 1750-1770 cm⁻¹. C-O

stretching vibrations for the ether and ester groups should appear in the 1050-1300 cm⁻¹

region. Aromatic C-H and C=C stretching bands will be present in their usual regions.
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Mass Spectrometry (MS): Under electron ionization (EI), the mass spectrum should show a

molecular ion peak (M⁺) at m/z 218, with a characteristic M+2 peak at m/z 220 with about

one-third the intensity of the M⁺ peak, which is indicative of the presence of one chlorine

atom. Common fragmentation patterns would involve the loss of the methoxy group (-OCH₃)

and the carbomethoxy group (-COOCH₃).

Analytical Methodologies
The accurate quantification and identification of Methyl (2-chloro-5-fluoro-phenoxy)-acetate
in various matrices, such as reaction mixtures or environmental samples, can be achieved

using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC (RP-HPLC) is a suitable method for the analysis of phenoxyacetic acid

derivatives.[2][3]

Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water (often with a small amount of acid like

formic or acetic acid to ensure the protonation of any free acid form).[4]

Detection: UV detection at a wavelength where the phenyl ring shows strong absorbance

(e.g., 230 or 280 nm). For higher sensitivity and selectivity, mass spectrometry (LC-MS) can

be used.[2][5]

Sample Preparation: For complex matrices, solid-phase extraction (SPE) is a robust method

for sample clean-up and concentration.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds

like phenoxyacetate esters.[6][7]

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

Injection: Splitless injection for trace analysis.
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Oven Program: A temperature gradient from a low starting temperature (e.g., 100°C) to a

high final temperature (e.g., 300°C) to ensure the elution of the analyte.[8]

Detection: Mass spectrometry in full scan mode for identification or selected ion monitoring

(SIM) mode for enhanced sensitivity in quantification.[6]

Derivatization: While the methyl ester is already suitable for GC, analysis of the

corresponding carboxylic acid would require derivatization to a more volatile form, such as its

methyl or pentafluorobenzyl ester.[6]

Sample
(e.g., Reaction Mixture, Water)

Sample Preparation
(Dilution, SPE, or LLE)

Choice of Analysis

HPLC Analysis

Liquid Sample

GC-MS Analysis

Volatile Analyte

Data Processing
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Results
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Caption: General analytical workflow for the characterization of Methyl (2-Chloro-5-fluoro-
phenoxy)-acetate.

Applications in Research and Development
Halogenated phenoxyacetic acid derivatives are important structural motifs in many

commercially available herbicides and are also found in various pharmaceuticals. The

presence of both chlorine and fluorine atoms in Methyl (2-chloro-5-fluoro-phenoxy)-acetate
can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules

derived from it. Fluorine, in particular, is often introduced to enhance metabolic stability, binding

affinity, and bioavailability.

Therefore, Methyl (2-chloro-5-fluoro-phenoxy)-acetate serves as a key building block for

accessing novel chemical space in:

Agrochemicals: Synthesis of new herbicides with potentially improved efficacy and

selectivity.

Pharmaceuticals: As a precursor for active pharmaceutical ingredients (APIs) where the 2-

chloro-5-fluorophenoxy moiety is a critical pharmacophore.

Safety and Handling
A specific Safety Data Sheet (SDS) for Methyl (2-chloro-5-fluoro-phenoxy)-acetate is not

widely available. However, based on the GHS classifications for structurally related

compounds, it should be handled with care.[9]

Potential Hazards: May be harmful if swallowed, cause skin irritation, cause serious eye

irritation, and may cause respiratory irritation.[9]

Handling Precautions: Use in a well-ventilated area, preferably in a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[9] Avoid inhalation of vapors and contact with skin and eyes.[9]
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Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.[1]

Conclusion
Methyl (2-chloro-5-fluoro-phenoxy)-acetate is a valuable chemical intermediate with

significant potential in the fields of medicinal chemistry and agrochemical synthesis. While

detailed experimental data for this specific compound is sparse in the public domain, this guide

provides a solid foundation for its synthesis, analysis, and safe handling based on established

chemical principles and data from closely related analogues. The provided methodologies for

synthesis and analysis are robust and can be adapted by researchers to meet their specific

laboratory needs. As with any chemical, it is imperative to follow all recommended safety

precautions during its handling and use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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